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Compound of Interest

Compound Name: Mito-Rh-S

Cat. No.: B12386534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hypochlorous acid (HCIO), a potent reactive oxygen species (ROS), is increasingly recognized
for its significant role in various physiological and pathological processes within the
mitochondria.[1][2][3] Dysregulation of mitochondrial HCIO levels has been implicated in
conditions such as ferroptosis, a form of iron-dependent programmed cell death.[1][4] Accurate
guantification of mitochondrial HCIO is therefore crucial for understanding its cellular functions
and for the development of novel therapeutics targeting mitochondria-related diseases.

Mito-Rh-S is a ratiometric, near-infrared (NIR) fluorescent probe specifically designed for the
real-time detection and quantification of HCIO within the mitochondria. Its rapid response time,
large Stokes shift, and high signal-to-noise ratio make it an ideal tool for researchers in cell
biology and drug discovery. These application notes provide detailed protocols for the use of
Mito-Rh-S to quantify mitochondrial HCIO in living cells.
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Property Specification

Product Name Mito-Rh-S

Target Mitochondrial Hypochlorous Acid (HCIO)
Fluorescence Type Ratiometric, Near-Infrared (NIR)
Response Time ~2 seconds

Emission Shift ~115 nm

o ~510 nm (ratiometric imaging may require a
Excitation Wavelength o
second excitation wavelength)

o ~580 nm and a second emission peak for
Emission Wavelength ] ) ]
ratiometric analysis

Quantitative Data

Table 1: Performance Characteristics of Mito-Rh-S

Parameter Value Reference
Detection Limit Nanomolar (nM) range
Linear Range Typically 0-20 uM of HCIO

Up to 150-fold upon reaction
with HCIO

Fluorescence Enhancement

Optimal pH Range 3.0-10.0

Table 2: Selectivity of Mito-Rh-S

Mito-Rh-S exhibits high selectivity for HCIO over other reactive oxygen and nitrogen species.
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Interfering Species Relative Fluorescence Response
Hydrogen peroxide (H2032) Minimal
Superoxide (0z7) Minimal
Nitric oxide (NO) Minimal
Peroxynitrite (ONOQO™) Minimal
Hydroxyl radical (*OH) Minimal

Signaling Pathway and Experimental Workflow
Mitochondrial HCIO Production and Role in Ferroptosis

Hypochlorous acid is primarily generated in mitochondria through the enzymatic activity of
myeloperoxidase (MPO), which catalyzes the reaction between hydrogen peroxide (H202) and
chloride ions (CI~). Elevated levels of mitochondrial HCIO can lead to oxidative stress, lipid
peroxidation, and ultimately trigger ferroptosis.
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Caption: Mitochondrial HCIO production pathway leading to ferroptosis.
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Experimental Workflow for Quantifying Mitochondrial
HCIO

The following diagram outlines the general workflow for using Mito-Rh-S to quantify
mitochondrial HCIO in living cells.

( 1. Cell Culture and Treatment)
( 2. Staining with Mito-Rh-S )

3. Washing

(4. Fluorescence Imaging )
( 5. Data Analysis )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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